Cas no 122980-83-0 (1H-Pyrazole, 3-butyl-5-(trifluoromethyl)-)

• Product name: 1H-Pyrazole, 3-butyl-5-(trifluoromethyl)-
• CAS No: 122980-83-0
• MF: C₈H₁₁F₃N₂
• MW: 192.181552171707
• CID: 1214991
• PubChem ID: 14297157

1H-Pyrazole, 3-butyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-butyl-5-(trifluoromethyl)-
• 5-butyl-3-(trifluoromethyl)-1H-pyrazole
• SCHEMBL2870668
• DTXSID80558630
• 122980-83-0
• 5-butyl-3-trifluoromethyl-1H-pyrazole

• Inchi： InChI=1S/C8H11F3N2/c1-2-3-4-6-5-7(13-12-6)8(9,10)11/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： QCOCVGBRVUAGQF-UHFFFAOYSA-N
• SMILES： CCCCC1=CC(=NN1)C(F)(F)F

Computed Properties

• Exact Mass: 192.08743285g/mol
• Monoisotopic Mass: 192.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų